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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Trifluoromethoxy)aniline, with the CAS number 461-82-5, is an organofluorine compound

of significant interest in the chemical and pharmaceutical industries.[1][2] Its structure, featuring

a trifluoromethoxy group (-OCF₃) attached to an aniline ring, imparts unique properties such as

increased lipophilicity and metabolic stability compared to its non-fluorinated analogs.[1] These

characteristics make it a valuable building block and intermediate in the synthesis of a wide

range of complex molecules, including active pharmaceutical ingredients (APIs),

agrochemicals, dyes, and advanced materials.[1][2][3][4][5][6] This guide provides an in-depth

overview of its properties, synthesis, and applications.

Core Physicochemical and Spectroscopic
Properties
The fundamental properties of 4-(Trifluoromethoxy)aniline are summarized below. This data

is crucial for its handling, characterization, and use in synthetic chemistry.

Table 1: General and Physicochemical Properties
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Property Value Reference

CAS Number 461-82-5 [3][7][8]

Molecular Formula C₇H₆F₃NO [3][7][8][9]

Molecular Weight 177.12 g/mol [1][7]

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 73-75 °C at 10 mmHg[7][10]

83 °C at 20.3 mmHg[3]

Density 1.32 g/mL at 20 °C[7][10]

Refractive Index n20/D 1.463 [7][10]

Flash Point 81 °C (177.8 °F) - closed cup [1][7][11]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, ether, acetone,

chloroform, and ethyl acetate.

[7][12][13]

pKa 3.75 ± 0.10 (Predicted) [7][13]

Table 2: Spectroscopic Data
Spectrum Type Details Reference

¹H NMR
Spectrum available and

conforms to the structure.
[14][15][16]

¹³C NMR Spectrum available. [17]

Mass Spectrometry Spectrum available. [17]

Infrared (IR) Spectrum available. [17]

Synthesis and Experimental Protocols
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The synthesis of 4-(Trifluoromethoxy)aniline is a critical process for its application in various

fields. Several synthetic routes have been developed, with a common method involving the

reduction of 4-trifluoromethoxynitrobenzene.

Experimental Protocol: Synthesis via Reduction of 4-
Trifluoromethoxynitrobenzene
This protocol is based on a process described for industrial-scale production, which is noted for

being simple, easy to handle, and viable for large-scale manufacturing.

Reaction Scheme:

4-Trifluoromethoxynitrobenzene → 4-(Trifluoromethoxy)aniline

Reagents and Equipment:

4-Trifluoromethoxynitrobenzene

Iron powder

Concentrated Hydrochloric Acid (HCl)

Methanol

Reaction vessel with mechanical stirring and temperature control

Standard laboratory glassware for workup and extraction

Procedure:

To a reaction vessel, add 4-trifluoromethoxynitrobenzene (1 part by weight), iron powder (0.9

parts by weight), and methanol (3.9 parts by volume).

While stirring, add concentrated HCl (0.2 parts by volume) to the mixture.

Heat the reaction mixture to a temperature between 60°C and 65°C.

Maintain the reaction at this temperature and monitor its completion.
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Upon completion, the crude product can be isolated and purified.

This is a generalized protocol based on the literature. Specific quantities and reaction times

may need to be optimized.

Applications in Research and Drug Development
4-(Trifluoromethoxy)aniline is a key intermediate in the synthesis of various high-value

compounds.[2]

Pharmaceuticals: It is used in the synthesis of anticancer and antitumor agents.[7][13] A

notable application is as an intermediate in the production of Riluzole, a neuroprotective

agent that modulates glutamatergic transmission.[7][13] The trifluoromethoxy group is often

incorporated to improve a drug's pharmacokinetic profile, including metabolic stability and

bioavailability.[1][3][5]

Agrochemicals: This compound serves as an important intermediate for synthesizing

fluorine-containing pesticides.[2] The presence of the trifluoromethoxy group can enhance

the efficacy and persistence of agrochemicals.[1]

Materials Science: It is used in the synthesis of side-group liquid-crystalline

polymethacrylates with fluorine-containing mesogens and in the creation of novel Schiff

bases.[7]

Visualizing Workflows and Relationships
Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis and purification of 4-
(Trifluoromethoxy)aniline.
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Caption: A generalized workflow for the synthesis of 4-(Trifluoromethoxy)aniline.
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Role as a Synthetic Building Block
This diagram illustrates the role of 4-(Trifluoromethoxy)aniline as a versatile building block in

the chemical industry.
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(CAS: 461-82-5)
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Caption: The role of 4-(Trifluoromethoxy)aniline as a key synthetic intermediate.
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4-(Trifluoromethoxy)aniline is a hazardous chemical and requires careful handling.[18]

Table 3: Hazard Identification and Safety Precautions
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Category Information Reference

Hazard Statements H301: Toxic if swallowed.[18]

H310: Fatal in contact with

skin.[18]

H315: Causes skin irritation.

[18]

H318: Causes serious eye

damage.[18]

H373: May cause damage to

organs through prolonged or

repeated exposure.[18][19]

Precautionary Statements
P262: Do not get in eyes, on

skin, or on clothing.[19]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[18]

[19]

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[18]

P302 + P352: IF ON SKIN:

Wash with plenty of water.[19]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[18]

Storage Store in a cool, dry, well-

ventilated place in a tightly
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closed container.[8][19] Keep

in a dark place under an inert

atmosphere.[7][13]

Personal Protective

Wear appropriate protective

eyeglasses or chemical safety

goggles, protective gloves, and

clothing.[8][19] Use a NIOSH

or European Standard EN 149

approved respirator when

necessary.[8][18]

Incompatibilities

Strong acids, strong bases,

strong oxidizing agents, and

strong reducing agents.[8]

Conclusion
4-(Trifluoromethoxy)aniline is a versatile and important chemical intermediate with a growing

range of applications, particularly in the life sciences and materials science sectors. Its unique

properties, derived from the trifluoromethoxy group, make it a valuable component in the

design of new and improved products. A thorough understanding of its physicochemical

properties, synthesis, and safe handling procedures is essential for researchers and

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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